Cas no 89060-41-3 (1H-1,2,4-Triazole-5-carboxaldehyde, 1-(4-nitrophenyl)-3-phenyl-)

• Product Name: 1H-1,2,4-Triazole-5-carboxaldehyde, 1-(4-nitrophenyl)-3-phenyl-
• CAS No: 89060-41-3
• MF: C₁₅H₁₀N₄O₃
• MW: 294.264902591705
• CID: 613828
• PubChem ID: 13224147
• Update Time: 2025-04-19

1H-1,2,4-Triazole-5-carboxaldehyde, 1-(4-nitrophenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-carboxaldehyde, 1-(4-nitrophenyl)-3-phenyl-
• 2-(4-nitrophenyl)-5-phenyl-1,2,4-triazole-3-carbaldehyde
• 1-(4-Nitrophenyl)-3-phenyl-1H-1,2,4-triazole-5-carbaldehyde
• DTXSID50529832
• 89060-41-3

• Inchi： 1S/C15H10N4O3/c20-10-14-16-15(11-4-2-1-3-5-11)17-18(14)12-6-8-13(9-7-12)19(21)22/h1-10H
• InChI Key： ZHDJIWWCOXVCRF-UHFFFAOYSA-N
• SMILES： O=CC1=NC(C2C=CC=CC=2)=NN1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 294.07529019g/mol
• Monoisotopic Mass: 294.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 93.6Ų